Cas no 2899-56-1 (Glycine,N-[(phenylmethoxy)carbonyl]-, cyanomethyl ester)

• Product Name: Glycine,N-[(phenylmethoxy)carbonyl]-, cyanomethyl ester
• CAS No: 2899-56-1
• MF: C₁₂H₁₂N₂O₄
• MW: 248.234683036804
• CID: 271976
• PubChem ID: 17936
• Update Time: 2025-04-19

Glycine,N-[(phenylmethoxy)carbonyl]-, cyanomethyl ester Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[(phenylmethoxy)carbonyl]-, cyanomethyl ester
• cyanomethyl 2-(phenylmethoxycarbonylamino)acetate
• 2899-56-1
• CHEMBL3247326
• GLYCINE, N-CARBOXY-, N-BENZYL ESTER, CYANOMETHYL ESTER
• DTXSID40183184
• 4-06-00-02288 (Beilstein Handbook Reference)
• BRN 1996760
• N-Carbobenzoxyglycine cyanomethyl ester

• Inchi： 1S/C12H12N2O4/c13-6-7-17-11(15)8-14-12(16)18-9-10-4-2-1-3-5-10/h1-5H,7-9H2,(H,14,16)
• InChI Key： ORFYDEOVHNVUCK-UHFFFAOYSA-N
• SMILES： O(C(NCC(=O)OCC#N)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 248.07976
• Monoisotopic Mass: 248.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 88.4Ų

Experimental Properties

• PSA: 88.42